Cas no 1211581-23-5 (1-(3-Amino-6-chloropyrazin-2-yl)ethanone)

1-(3-Amino-6-chloropyrazin-2-yl)ethanone is a heterocyclic compound featuring a pyrazine core substituted with an amino group, a chlorine atom, and an acetyl functional group. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-donating (amino) and electron-withdrawing (chloro, acetyl) groups enables selective functionalization, making it valuable for constructing complex molecules. Its stability under standard conditions facilitates handling and storage. The compound’s well-defined reactivity profile supports applications in medicinal chemistry, particularly in the development of bioactive molecules. High purity and consistent quality ensure reliable performance in synthetic workflows.

1-(3-Amino-6-chloropyrazin-2-yl)ethanone structure

1211581-23-5 structure

Product Name:1-(3-Amino-6-chloropyrazin-2-yl)ethanone

CAS No:1211581-23-5

MF:C₆H₆ClN₃O

MW:171.584339618683

MDL:MFCD18250198

CID:3162024

PubChem ID:72213176

Update Time:2025-06-07

1-(3-Amino-6-chloropyrazin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(3-Amino-6-chloropyrazin-2-yl)ethanone
- AB72517
- MFCD18250198
- 1211581-23-5
- 1-(3-AMINO-6-CHLOROPYRAZIN-2-YL)ETHAN-1-ONE
- D79879
- CS-0432662
- MDL： MFCD18250198
- Inchi： 1S/C6H6ClN3O/c1-3(11)5-6(8)9-2-4(7)10-5/h2H,1H3,(H2,8,9)
- InChI Key： REZWIVLHVIFWPP-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(C(C)=O)=N1)N

Computed Properties

Exact Mass: 171.0199395g/mol
Monoisotopic Mass: 171.0199395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 68.9Å²

1-(3-Amino-6-chloropyrazin-2-yl)ethanone Pricemore >>

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Chemenu	CM112030-1g	1-(3-amino-6-chloropyrazin-2-yl)ethanone	1211581-23-5	95%	1g	$723	2023-11-22
abcr	AB445972-250 mg	1-(3-Amino-6-chloropyrazin-2-yl)ethanone; min. 95%	1211581-23-5		250MG	€1,025.00	2023-07-18
abcr	AB445972-500 mg	1-(3-Amino-6-chloropyrazin-2-yl)ethanone; min. 95%	1211581-23-5		500MG	€1,602.50	2023-07-18